![molecular formula C18H20O6 B1207164 7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan CAS No. 140455-97-6](/img/structure/B1207164.png)
7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan
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Overview
Description
7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan is a natural product found in Brya ebenus with data available.
Scientific Research Applications
Cytotoxic Properties
Isoflavans derived from plants like Eysenhardtia polystachya have been studied for their cytotoxic properties. Compounds related to 7,8-Dihydroxy-2',4',5'-trimethoxyisoflavan, like isoduartin, exhibit moderate cytotoxic activity against certain cell lines, indicating potential applications in cancer research (Alvarez et al., 1998).
Antimicrobial Activity
Isoflavans from Astragalus species, including compounds similar to this compound, have demonstrated antimicrobial properties. This suggests potential applications in developing new antimicrobial agents (El-Sebakhy et al., 1994).
Neurogenesis and Antidepressant Effects
A synthetic derivative of 7,8-Dihydroxyflavone has shown potent antidepressant effects and the ability to promote neurogenesis. This indicates potential therapeutic applications for mood disorders and neurodegenerative diseases (Liu et al., 2010).
Antifungal Properties
Compounds from Colutea arborescens, including isoflavonoids similar to this compound, have shown antifungal activities, suggesting their potential use in treating fungal infections (Grosvenor & Gray, 1996).
Antioxidant Activities
Polymethoxylated flavonoids, including derivatives of 7,8-Dihydroxyflavone, have been investigated for their antioxidant properties. These findings highlight the potential of such compounds in combatting oxidative stress-related disorders (Akimanya et al., 2015).
properties
CAS RN |
140455-97-6 |
---|---|
Molecular Formula |
C18H20O6 |
Molecular Weight |
332.3 g/mol |
IUPAC Name |
(3S)-3-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2H-chromene-7,8-diol |
InChI |
InChI=1S/C18H20O6/c1-21-14-8-16(23-3)15(22-2)7-12(14)11-6-10-4-5-13(19)17(20)18(10)24-9-11/h4-5,7-8,11,19-20H,6,9H2,1-3H3/t11-/m1/s1 |
InChI Key |
ZRLWPQMAJQKTFX-LLVKDONJSA-N |
Isomeric SMILES |
COC1=CC(=C(C=C1[C@@H]2CC3=C(C(=C(C=C3)O)O)OC2)OC)OC |
SMILES |
COC1=CC(=C(C=C1C2CC3=C(C(=C(C=C3)O)O)OC2)OC)OC |
Canonical SMILES |
COC1=CC(=C(C=C1C2CC3=C(C(=C(C=C3)O)O)OC2)OC)OC |
synonyms |
7,8-dihydroxy-2',4',5'-trimethoxyisoflavan Cocus I |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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